(3-Bromo-4-hydroxy-phenoxy)-acetic acid ethyl ester
Cat. No. B8520909
M. Wt: 275.10 g/mol
InChI Key: JVMZPMCPSNHLCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07259175B2
Procedure details
To a solution of (4-hydroxy-phenoxy)-acetic acid ethyl ester (0.59 g, 3 mmol) in acetic acid (1.5 mL) is added bromine (0.48 g, 9 mmol) in acetic acid (0.5 mL) at room temperature. After 5 min, solvent is evaporated and purified by column chromatography on silica gel giving the title compound (0.6 g).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:14])[CH2:5][O:6][C:7]1[CH:12]=[CH:11][C:10]([OH:13])=[CH:9][CH:8]=1)[CH3:2].[Br:15]Br>C(O)(=O)C>[CH2:1]([O:3][C:4](=[O:14])[CH2:5][O:6][C:7]1[CH:12]=[CH:11][C:10]([OH:13])=[C:9]([Br:15])[CH:8]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0.59 g
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Type
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reactant
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Smiles
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C(C)OC(COC1=CC=C(C=C1)O)=O
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Name
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Quantity
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0.48 g
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0.5 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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solvent is evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by column chromatography on silica gel giving the title compound (0.6 g)
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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Smiles
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C(C)OC(COC1=CC(=C(C=C1)O)Br)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
